N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide

• IUPAC Name: N-[4-amino-2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methylbenzamide
• InChI: InChI=1S/C22H21N5O3S/c1-13-6-8-15(9-7-13)20(29)24-18-19(23)25-22(26-21(18)30)31-12-17(28)27-11-10-14-4-2-3-5-16(14)27/h2-9H,10-12H2,1H3,(H,24,29)(H3,23,25,26,30)
• InChI Key: XEEFZJPCHVCAKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N3CCC4=CC=CC=C43)N
• Molecular Formula: C22H21N5O3S
• Molecular Weight: 435.5 g/mol

Description

N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial, Antifungal, and Anti-tubercular Properties

A series of derivatives including the specified compound were synthesized and screened for their antibacterial, antifungal, and anti-tubercular activities. These compounds exhibited notable effectiveness in inhibiting bacterial, fungal, and tuberculosis-causing pathogens, indicating their potential use in developing new treatment options for these infections (Akhaja & Raval, 2012).

Anticancer Agent Development

The compound was part of a series analyzed for their structure-activity relationships, leading to the identification of potent anticancer agents. These compounds, including the specified molecule, showed promising biochemical potency and pharmaceutical properties, indicating their potential as clinical candidates for cancer treatment. Their ability to arrest cells in mitosis and induce cellular death underscores their therapeutic potential (Theoclitou et al., 2011).

Dual Inhibition of Dihydrofolate Reductase and Thymidylate Synthase

Compounds, including the specified molecule, were designed and evaluated as antitumor agents with a unique mechanism. These compounds were the first of their kind to exhibit potent inhibitory activity against both human dihydrofolate reductase and thymidylate synthase. This dual inhibitory action makes them a significant discovery in the search for more effective cancer treatments (Gangjee et al., 2005).

Inhibition of Protein Kinase for Cancer Treatment

The compound was involved in studies focused on developing broad-spectrum protein kinase inhibitors. Such inhibitors are crucial for cancer treatment as they can effectively interrupt the signaling pathways that cancer cells use for growth and survival. The innovative synthesis methods used to produce these compounds highlight the progressive approaches to discovering new cancer treatments (Russell et al., 2015).